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Compound of Interest

Compound Name: ATTO 700

Cat. No.: B15557223 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ATTO 700 is a fluorescent label belonging to a new generation of dyes designed for high-

sensitivity applications in the life sciences, such as the labeling of proteins, DNA, and RNA.[1]

This near-infrared (NIR) dye is characterized by its strong absorption, high fluorescence

quantum yield, and excellent photostability and thermal stability.[1][2] As a zwitterionic and

hydrophilic molecule, ATTO 700 minimizes non-specific binding and is well-suited for single-

molecule detection and super-resolution microscopy.[3][4] The azide modification of ATTO 700
makes it a powerful tool for "click chemistry," a class of highly efficient and specific

bioorthogonal reactions.[5]

ATTO 700 azide can be conjugated to molecules containing alkyne groups through either the

copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or the strain-promoted azide-alkyne

cycloaddition (SPAAC) with cyclooctyne derivatives like DBCO or BCN.[6][7] These reactions

are highly selective and can be performed in aqueous buffers, making them ideal for labeling

complex biological samples.[5] This document provides the key photophysical properties of

ATTO 700, detailed protocols for its use in click chemistry, and diagrams illustrating the

workflow and reaction mechanisms.
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The optical and physical properties of ATTO 700 azide are summarized below. These

characteristics make it an excellent choice for fluorescence-based research, particularly in the

NIR spectrum where cellular autofluorescence is reduced.[2]

Property Value References

Excitation Maximum (λex) 700 nm [1][8]

Emission Maximum (λem) 716 - 719 nm [1][6][8][9]

Molar Extinction Coefficient

(εmax)
1.2 x 10⁵ M⁻¹ cm⁻¹ [1][9]

Fluorescence Quantum Yield

(ηfl)
25% [1][4][9]

Fluorescence Lifetime (τfl) 1.6 ns [1][4][9]

Molecular Weight (Mw) 880 g/mol [1]

Correction Factor (CF260) 0.26 [1][9]

Correction Factor (CF280) 0.41 [1][9]

Solubility Good in polar solvents/water [3]

Storage -20°C, protected from light [1]

Click Chemistry: An Overview
Click chemistry describes a class of reactions that are rapid, versatile, and highly specific.[5]

For bioconjugation, the reaction between an azide (like ATTO 700 azide) and an alkyne is

particularly powerful because these functional groups are absent in most biological systems,

ensuring the reaction is bioorthogonal.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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